Cas no 2228725-55-9 (3-amino-1-(heptan-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(heptan-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228725-55-9
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6264774
• PubChem ID: 165627222
• Update Time: 2025-06-08

3-amino-1-(heptan-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(heptan-4-yl)cyclobutane-1-carboxylic acid
• 2228725-55-9
• EN300-1775276

• Inchi： 1S/C12H23NO2/c1-3-5-9(6-4-2)12(11(14)15)7-10(13)8-12/h9-10H,3-8,13H2,1-2H3,(H,14,15)
• InChI Key： DPDFMBKQDSABTK-UHFFFAOYSA-N
• SMILES： OC(C1(C(CCC)CCC)CC(C1)N)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-1-(heptan-4-yl)cyclobutane-1-carboxylic acid

Introduction to 3-amino-1-(heptan-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2228725-55-9)

3-amino-1-(heptan-4-yl)cyclobutane-1-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, identified by its unique Chemical Abstracts Service (CAS) number 2228725-55-9, features a cyclobutane ring substituted with an amino group and a heptan-4-yl side chain, making it a structurally intriguing candidate for further chemical and biological exploration. The presence of both polar and non-polar functional groups in its molecular framework suggests potential applications in drug design, particularly in the development of bioactive molecules that require precise spatial and electronic properties.

The synthesis of 3-amino-1-(heptan-4-yl)cyclobutane-1-carboxylic acid involves sophisticated organic transformations that highlight the compound's synthetic accessibility and versatility. The cyclobutane core can be introduced through ring-closing metathesis or cycloaddition reactions, while the heptan-4-yl group can be incorporated via alkylation or Grignard-type reactions. The amino functionality, being a key pharmacophore in many drug candidates, can be introduced through reductive amination or direct amine coupling strategies. These synthetic pathways not only demonstrate the compound's feasibility for large-scale production but also its adaptability for further derivatization to create novel analogs with tailored biological activities.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacological agents due to their diverse biological effects and favorable pharmacokinetic profiles. The cyclobutane ring in 3-amino-1-(heptan-4-yl)cyclobutane-1-carboxylic acid contributes to its rigidity, which can be advantageous in binding to biological targets with high specificity. This structural motif has been explored in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The heptan-4-yl side chain adds hydrophobicity to the molecule, which can enhance membrane permeability and improve oral bioavailability—critical factors for drug efficacy.

One of the most compelling aspects of 3-amino-1-(heptan-4-yl)cyclobutane-1-carboxylic acid is its potential as a building block for more complex drug candidates. Researchers have leveraged similar molecular scaffolds to develop molecules with improved pharmacological properties. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity and receptor binding. The amino group provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones to fine-tune biological responses. This flexibility makes 3-amino-1-(heptan-4-yl)cyclobutane-1-carboxylic acid a valuable asset in medicinal chemistry libraries.

The biological activity of 3-amino-1-(heptan-4-yl)cyclobutane-1-carboxylic acid has been explored in several preclinical studies. Initial investigations suggest that this compound exhibits moderate affinity for certain protein targets, making it a promising lead for further optimization. The cyclobutane ring's rigid structure helps stabilize interactions with binding pockets, while the heptan side chain enhances solubility and metabolic stability. These characteristics are particularly relevant in the development of small-molecule drugs designed to interact with intracellular targets.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 3-amino-1-(heptan-4-y[cyclobutane]-1-carboxylic acid) (CAS No. 2228725[55]-9). Molecular docking simulations have been used to predict binding interactions between this molecule and potential therapeutic targets. These studies have identified key residues on the target proteins that could be optimized through structural modifications of the compound. Such insights are invaluable for guiding experimental efforts and accelerating the discovery process.

The pharmaceutical industry continues to prioritize innovative approaches to drug development, and natural product-inspired scaffolds like 3-amino[heptan[4]-yl]cyclobut[c]ane[1]-carboxylic acid play a crucial role in this endeavor. By combining synthetic chemistry expertise with modern biotechnological tools, researchers aim to uncover molecules that address unmet medical needs effectively. The versatility of this compound lies not only in its structural features but also in its potential to inspire new therapeutic strategies across multiple disease areas.

Future directions for research on 3-amino[hept(an)-4-[yl]cyclo[b]utan[1]-carb[ox]ylic ac[i[d]] (CAS No.[2228725[55]-9]) include exploring its role in drug delivery systems and combination therapies. Nanotechnology-based delivery platforms could enhance the bioavailability and targeted action of derivatives derived from this scaffold, while combination approaches may improve therapeutic outcomes by addressing multiple pathological mechanisms simultaneously.

In conclusion,3-amino[hept(an)-4-[yl]cyclo[b]utan[1]-carb[ox]ylic ac[i[d]] (CAS No.[2228725[55]-9]) represents an exciting opportunity for medicinal chemists seeking novel bioactive molecules. Its unique structural features offer a balance between rigidity and flexibility that is well-suited for drug design applications. As research progresses,this compoun[d]] will likely continue to inspire innovation across pharmaceutical sciences, contributing significantly to advancements in therapeutic development.